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For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides detailed application notes and protocols for conducting material

compatibility testing with the hydrochlorofluorocarbon solvent HCFC-225da. Historically

marketed under trade names such as Asahiklin AK-225, this solvent is a blend of two isomers:

3,3-dichloro-1,1,1,2,2-pentafluoropropane (HCFC-225ca) and 1,3-dichloro-1,1,2,2,3-

pentafluoropropane (HCFC-225cb).[1][2] It has been utilized in various applications, including

precision cleaning and as a carrier solvent.[3][4]

However, due to its ozone-depleting potential, the production and use of HCFC-225da have

been phased out under international agreements. These protocols are intended for legacy

system support, validation of alternative materials for existing equipment, or for specific,

exempted research applications where its use is still required.

The compatibility of materials with HCFC-225da is a critical consideration to prevent material

degradation, which can lead to equipment failure, contamination of processes, and safety

hazards. These notes outline the standardized procedures for evaluating the compatibility of

common polymers, elastomers, and metals with HCFC-225da.

Material Compatibility Overview
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In general, HCFC-225da exhibits good compatibility with a range of common metals and is

considered safe for use with many plastics.[1] However, rigorous testing is essential to confirm

suitability for specific applications, especially under prolonged exposure and at elevated

temperatures.

Elastomers and Plastics: The primary concern with elastomers and plastics is swelling, weight

change, and degradation of mechanical properties.[5]

Metals: For metals, the main consideration is corrosion, which can be assessed through visual

inspection and weight loss measurements.[6][7]

Experimental Protocols
The following protocols are based on established standards for refrigerant and solvent

compatibility testing, such as the sealed tube method described in ASHRAE Standard 97.[2]

Protocol for Elastomer and Plastic Compatibility Testing
This protocol details the steps for assessing the compatibility of elastomeric and plastic

materials with HCFC-225da.

3.1.1 Materials and Equipment

Test specimens of elastomers and plastics (e.g., O-rings, plaques)

HCFC-225da solvent

Sealed glass tubes or pressure vessels

Analytical balance (±0.1 mg)

Calipers or other dimensional measurement tool

Durometer for hardness testing

Temperature-controlled oven

Desiccator
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3.1.2 Experimental Workflow

Pre-Exposure Characterization

Exposure to HCFC-225da

Post-Exposure Analysis

Data Analysis

Clean & Dry Specimens

Initial Weight Measurement

Initial Dimensional Measurement

Initial Hardness Measurement

Immerse Specimens in HCFC-225da
in Sealed Tubes

Age at Elevated Temperature
(e.g., 7 days at 50°C)

Remove & Dry Specimens

Final Weight Measurement

Final Dimensional Measurement

Final Hardness Measurement

Visual Inspection

Calculate % Weight Change

Calculate % Volume Swell

Calculate Change in Hardness
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Elastomer and plastic compatibility testing workflow.

3.1.3 Procedure

Specimen Preparation:

Clean test specimens with a suitable solvent (e.g., isopropanol) and dry them thoroughly

in a desiccator for 24 hours.

Pre-Exposure Measurements:

Measure the initial weight of each specimen to the nearest 0.1 mg.

Measure the initial dimensions (e.g., diameter, thickness) of each specimen.

Measure the initial hardness of each specimen using a durometer.

Exposure:

Place each specimen in a clean, dry sealed tube or pressure vessel.

Add a sufficient volume of HCFC-225da to completely immerse the specimen.

Seal the tubes/vessels.

Place the sealed containers in a temperature-controlled oven at a specified temperature

(e.g., 50°C) for a defined duration (e.g., 7 days).

Post-Exposure Measurements:

After the exposure period, allow the containers to cool to room temperature.

Carefully open the containers in a well-ventilated area.

Remove the specimens and allow any residual solvent to evaporate. Dry the specimens in

a desiccator until a constant weight is achieved.

Measure the final weight, dimensions, and hardness of each specimen.
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Visually inspect the specimens for any signs of degradation, such as cracking, crazing, or

discoloration.

Data Analysis:

Calculate the percentage change in weight, volume (swell), and the change in hardness.

Protocol for Metal Compatibility Testing
This protocol outlines the procedure for evaluating the compatibility of various metals with

HCFC-225da.

3.2.1 Materials and Equipment

Metal coupons (e.g., stainless steel, aluminum, copper)

HCFC-225da solvent

Sealed glass tubes or pressure vessels

Analytical balance (±0.1 mg)

Temperature-controlled oven

Desiccator

Microscope for visual inspection

3.2.2 Experimental Workflow
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Metal compatibility testing workflow.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b1293494?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.2.3 Procedure

Coupon Preparation:

Clean and degrease metal coupons according to standard procedures (e.g., using a

suitable solvent and abrasive cleaning).

Dry the coupons in a desiccator.

Pre-Exposure Measurements:

Measure the initial weight of each coupon to the nearest 0.1 mg.

Visually inspect and document the initial surface condition of each coupon.

Exposure:

Place each coupon in a clean, dry sealed tube or pressure vessel.

Add HCFC-225da to immerse the coupon.

Seal the containers.

Age the containers at an elevated temperature, such as the boiling point of HCFC-225da

(approximately 54°C), for an extended period (e.g., 14 days).

Post-Exposure Analysis:

After cooling, open the containers and remove the coupons.

Clean the coupons to remove any corrosion products according to standard methods.

Dry the coupons thoroughly.

Measure the final weight of each coupon.

Perform a detailed visual and microscopic inspection for signs of corrosion, such as

pitting, etching, or discoloration.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis:

Calculate the weight loss.

If significant weight loss is observed, the corrosion rate can be calculated in mils per year

(mpy).[6][8]

Data Presentation
Quantitative data should be summarized in clear and concise tables for easy comparison. Due

to the limited availability of public data for the phased-out HCFC-225da, the following tables

present illustrative data based on general knowledge of fluorinated solvents. This data is for

example purposes only and should not be used for design without conducting material-specific

testing.

Table 1: Illustrative Compatibility Data for Elastomers with HCFC-225da (Exposure: 7 days at

50°C)

Material
Change in
Hardness
(Shore A)

Volume
Swell (%)

Weight
Change (%)

Visual
Appearance

Compatibilit
y Rating

Viton® (FKM) -2 +3 +2 No change Excellent

Silicone -5 +8 +6
Slight

swelling
Good

EPDM -15 +25 +20
Significant

swelling
Poor

Buna-N

(Nitrile)
-10 +15 +12

Moderate

swelling
Fair

PTFE 0 <1 <1 No change Excellent

Table 2: Illustrative Compatibility Data for Plastics with HCFC-225da (Exposure: 7 days at

50°C)
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Material
Change in
Hardness
(Shore D)

Dimensiona
l Change
(%)

Weight
Change (%)

Visual
Appearance

Compatibilit
y Rating

Polypropylen

e (PP)
-1 +0.5 +0.8 No change Excellent

Polyethylene

(HDPE)
-2 +1.0 +1.2 No change Excellent

PVC -5 +3.0 +2.5
Slight

softening
Good

ABS -12 +8.0 +7.0
Swelling,

crazing
Poor

PEEK 0 <0.5 <0.5 No change Excellent

Table 3: Illustrative Compatibility Data for Metals with HCFC-225da (Exposure: 14 days at

boiling point)

Material
Weight Loss
(mg/cm²)

Corrosion
Rate (mpy)

Visual
Appearance

Compatibility
Rating

Stainless Steel

316
<0.01 <0.1 No change Excellent

Stainless Steel

304
<0.01 <0.1 No change Excellent

Aluminum 6061 <0.02 <0.1 No change Excellent

Copper <0.05 <0.2
Slight

discoloration
Good

Carbon Steel <0.1 <0.5 Slight etching Good

Logical Relationships in Material Selection
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The selection of a suitable material for use with HCFC-225da involves a logical decision-

making process based on the experimental data.

Elastomer/Plastic Evaluation

Metal Evaluation

Begin Material Selection

Review Compatibility Test Data
(Tables 1-3)

Select Material Type

Volume Swell < 5%?

Hardness Change < ±5 pts?

Yes

Material is Not Acceptable
Reselect or Re-evaluate

No

No Visual Degradation?

Yes

No

Material is Acceptable
for Application

YesNo

Corrosion Rate < 1 mpy?

No Pitting/Etching?

Yes

No

YesNo

Elastomer/Plastic

Metal
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Click to download full resolution via product page

Logical flow for material selection based on compatibility data.

Safety Precautions
HCFC-225da should be handled in a well-ventilated area to avoid inhalation of vapors.

Appropriate personal protective equipment (PPE), including safety glasses and chemically

resistant gloves (e.g., Viton®, Butyl rubber), should be worn.[1]

Sealed tube or pressure vessel experiments at elevated temperatures pose a risk of over-

pressurization. Appropriate safety shields and procedures must be in place.

Consult the Safety Data Sheet (SDS) for HCFC-225da for complete safety and handling

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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225da]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b1293494#material-compatibility-testing-with-hcfc-225da
https://www.benchchem.com/product/b1293494#material-compatibility-testing-with-hcfc-225da
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293494?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

